3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
Catalog No.
S7678400
CAS No.
M.F
C13H14BrFN2O3
M. Wt
345.16 g/mol
Availability
In Stock
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Product Name
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
IUPAC Name
3-bromo-5-fluoro-2-methyl-N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]benzamide
Molecular Formula
C13H14BrFN2O3
Molecular Weight
345.16 g/mol
InChI
InChI=1S/C13H14BrFN2O3/c1-8-10(5-9(15)6-11(8)14)13(19)16-7-12(18)17-3-2-4-20-17/h5-6H,2-4,7H2,1H3,(H,16,19)
InChI Key
YIYAKBVRPPJWFH-UHFFFAOYSA-N
SMILES
CC1=C(C=C(C=C1Br)F)C(=O)NCC(=O)N2CCCO2
Canonical SMILES
CC1=C(C=C(C=C1Br)F)C(=O)NCC(=O)N2CCCO2
XLogP3
2.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
344.01718 g/mol
Monoisotopic Mass
344.01718 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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